1-(4-(2-(3-Chlorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[4-(benzenesulfonyl)-2-(3-chlorophenyl)-1,3-oxazol-5-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H20ClN3O4S/c1-15(26)24-10-12-25(13-11-24)21-20(30(27,28)18-8-3-2-4-9-18)23-19(29-21)16-6-5-7-17(22)14-16/h2-9,14H,10-13H2,1H3
• InChI Key: RFCYGWVPCNDWDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(N=C(O2)C3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H20ClN3O4S
• Molecular Weight: 445.9 g/mol

Description

1-(4-(2-(3-Chlorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)piperazin-1-yl)ethanone, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor type 1 (CRF1) receptor. CRF1 receptors are found in the brain and play a role in regulating the body's response to stress. CP-154,526 has been studied for its potential use in treating anxiety and depression.

Scientific Research Applications

1. Applications in Understanding Drug Metabolism and Toxicity

Studies on structurally similar compounds, such as hydroxyzine and dapsone, provide insights into drug metabolism, toxicity, and associated complications in clinical settings. For example, hydroxyzine is known for its sedative and anxiolytic properties, and research has explored its mechanism of action, overdose potential, and associated fatalities (Johnson, 1982). Similarly, dapsone is used for its antiparasitic and anti-inflammatory properties, and studies have focused on its adverse effects, such as dapsone-induced hemolysis in specific patient populations (Olteanu et al., 2012).

2. Environmental and Health Impact Studies

Compounds like DDT and its metabolites have been extensively studied to understand their environmental persistence, bioaccumulation, and impact on human health. Research has covered aspects such as the transfer of DDT through breast milk (Bouwman et al., 1992), its presence in human serum (Longnecker et al., 2001), and the potential reproductive and developmental effects (Law et al., 2005).

3. Analytical Methods for Drug Quantification

The development of sensitive and specific analytical methods for drug quantification in biological samples is essential for pharmacokinetic studies, therapeutic drug monitoring, and toxicological investigations. For instance, methods have been established for the quantification of trazodone and its metabolite in human plasma and red blood cells, contributing to our understanding of drug distribution and potential interactions (Vatassery et al., 1997).